Cas no 1705874-23-2 (N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]-3,3-diphenylpropanamide)

• Product Name: N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]-3,3-diphenylpropanamide
• CAS No: 1705874-23-2
• MF: C₂₅H₂₇NO₄
• MW: 405.48618721962
• CID: 5366266
• PubChem ID: 86263925
• Update Time: 2025-10-19

N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]-3,3-diphenylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(3,4-Dimethoxyphenyl)-2-hydroxyethyl]-β-phenylbenzenepropanamide
• N-(2-(3,4-dimethoxyphenyl)-2-hydroxyethyl)-3,3-diphenylpropanamide
• F6414-3223
• AKOS024555988
• N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]-3,3-diphenylpropanamide
• 1705874-23-2

• Inchi： 1S/C25H27NO4/c1-29-23-14-13-20(15-24(23)30-2)22(27)17-26-25(28)16-21(18-9-5-3-6-10-18)19-11-7-4-8-12-19/h3-15,21-22,27H,16-17H2,1-2H3,(H,26,28)
• InChI Key： JWPRXVBEWNWVEB-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=C(C=1)OC)OC)CNC(CC(C1C=CC=CC=1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 405.19400834g/mol
• Monoisotopic Mass: 405.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 67.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]-3,3-diphenylpropanamide

Research Brief on N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]-3,3-diphenylpropanamide (CAS: 1705874-23-2)

N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]-3,3-diphenylpropanamide (CAS: 1705874-23-2) is a synthetic compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, including a dimethoxyphenyl and diphenylpropanamide moiety, has been the subject of several studies aimed at exploring its potential therapeutic applications. The compound's molecular structure suggests possible interactions with various biological targets, making it a promising candidate for drug development.

Recent research has focused on elucidating the pharmacological properties of N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]-3,3-diphenylpropanamide. Preliminary studies indicate that the compound exhibits significant activity in modulating specific signaling pathways, particularly those involved in inflammation and neurodegeneration. For instance, in vitro assays have demonstrated its ability to inhibit key enzymes such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4), which are critical targets in the treatment of inflammatory and neurological disorders.

In addition to its enzyme inhibitory effects, N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]-3,3-diphenylpropanamide has shown promise in preclinical models of neurodegenerative diseases. A recent study published in the Journal of Medicinal Chemistry reported that the compound could cross the blood-brain barrier and exhibit neuroprotective effects in a mouse model of Alzheimer's disease. The researchers attributed these effects to the compound's ability to reduce oxidative stress and amyloid-beta aggregation, two hallmark pathological features of the disease.

The synthesis and optimization of N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]-3,3-diphenylpropanamide have also been a focus of recent investigations. Advances in synthetic methodologies have enabled the production of derivatives with improved pharmacokinetic properties, such as enhanced solubility and bioavailability. These developments are critical for advancing the compound into clinical trials and ensuring its efficacy and safety in human subjects.

Despite these promising findings, challenges remain in the development of N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]-3,3-diphenylpropanamide as a therapeutic agent. Issues such as potential off-target effects, metabolic stability, and formulation optimization need to be addressed in future studies. However, the compound's unique pharmacological profile and structural versatility make it a valuable tool for further research in chemical biology and drug discovery.

In conclusion, N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]-3,3-diphenylpropanamide (CAS: 1705874-23-2) represents a promising candidate for the treatment of inflammatory and neurodegenerative diseases. Ongoing research efforts are expected to provide deeper insights into its mechanisms of action and therapeutic potential, paving the way for its eventual clinical application.